Cas no 871332-66-0 (3-Carbamoyl-5-fluorophenylboronic acid)

• Product Name: 3-Carbamoyl-5-fluorophenylboronic acid
• CAS No: 871332-66-0
• MF: C₇H₇BFNO₃
• MW: 182.944785356522
• MDL: MFCD08056357
• CID: 719310
• PubChem ID: 44717588
• Update Time: 2025-07-18

3-Carbamoyl-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Carbamoyl-5-fluorophenyl)boronic acid
• 3-Carbamoyl-5-fluorobenzeneboronic acid
• (3-carbamoyl-5-fluoro-phenyl)boronic acid
• 3-(Aminocarbonyl)-5-fluorophenylboronic acid
• 3-Carbamoyl-5-fluorophenylboronic acid
• Boronic acid,B-[3-(aminocarbonyl)-5-fluorophenyl]-
• 3-Borono-5-fluorobenzamide
• PC5042
• 3-(Aminocarbonyl)-5-fluorobenzeneboronic acid
• 871332-66-0
• I12502
• DTXSID30660237
• 3-Carbamoyl-5-fluorophenyl boronic acid
• SCHEMBL14120715
• AKOS006220665
• MFCD08056357
• BS-25855
• (3-carbamoyl-5-fluorophenyl)boronicacid

• MDL： MFCD08056357
• Inchi： 1S/C7H7BFNO3/c9-6-2-4(7(10)11)1-5(3-6)8(12)13/h1-3,12-13H,(H2,10,11)
• InChI Key： FTMWTTRIUYYHDE-UHFFFAOYSA-N
• SMILES： FC1C=C(B(O)O)C=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 183.05000
• Monoisotopic Mass: 183.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6A^2

Experimental Properties

• Density: 1.41
• Melting Point: 280-286
• Boiling Point: 357.5°C at 760 mmHg
• Flash Point: 170°C
• Refractive Index: 1.56
• PSA: 83.55000
• LogP: -0.69530

3-Carbamoyl-5-fluorophenylboronic acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Carbamoyl-5-fluorophenylboronic acid

3-Carbamoyl-5-fluorophenylboronic Acid (CAS No. 871332-66-0): An Overview and Recent Advances

3-Carbamoyl-5-fluorophenylboronic acid (CAS No. 871332-66-0) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This boronic acid derivative is characterized by its unique combination of a carbamoyl group and a fluorine substituent, which endows it with a range of valuable properties and applications.

The chemical structure of 3-Carbamoyl-5-fluorophenylboronic acid consists of a phenyl ring with a boronic acid group at the 3-position and a fluorine atom at the 5-position, along with a carbamoyl group attached to the phenyl ring. This arrangement provides the molecule with excellent reactivity and selectivity in various chemical reactions, making it an essential building block in synthetic chemistry.

In the context of medicinal chemistry, 3-Carbamoyl-5-fluorophenylboronic acid has shown promise as an intermediate in the synthesis of bioactive compounds. The presence of the fluorine atom can significantly influence the pharmacological properties of the final product, such as improving metabolic stability and enhancing binding affinity to target proteins. Recent studies have explored its use in the development of novel drugs for various therapeutic areas, including oncology, neurology, and infectious diseases.

One notable application of 3-Carbamoyl-5-fluorophenylboronic acid is in the field of Suzuki-Miyaura cross-coupling reactions. This palladium-catalyzed reaction is widely used in the synthesis of biologically active molecules and pharmaceuticals. The boronic acid functionality in 3-Carbamoyl-5-fluorophenylboronic acid makes it an excellent coupling partner for forming carbon-carbon bonds with aryl halides or vinyl halides. This versatility has led to its widespread use in the synthesis of complex organic molecules and natural products.

Beyond its applications in medicinal chemistry, 3-Carbamoyl-5-fluorophenylboronic acid has also found utility in materials science. Its unique electronic properties make it suitable for use in the development of functional materials, such as polymers and coatings. For example, recent research has demonstrated its potential as a monomer for preparing conjugated polymers with tunable electronic properties, which can be used in organic electronics and photovoltaic devices.

The synthetic accessibility of 3-Carbamoyl-5-fluorophenylboronic acid is another factor contributing to its popularity. Various synthetic routes have been developed to prepare this compound efficiently and on a large scale. One common approach involves the reaction of 3-cyano-5-fluorobenzeneboronic acid with ammonia or primary amines to form the desired carbamoyl derivative. These methods are generally robust and can be adapted to different reaction conditions and substrates.

In addition to its synthetic utility, 3-Carbamoyl-5-fluorophenylboronic acid has been studied for its potential as a ligand in coordination chemistry. The boronic acid group can coordinate with various metal ions, forming stable complexes that have applications in catalysis and materials science. For instance, complexes formed with transition metals have shown promise as catalysts for asymmetric synthesis reactions, where high enantioselectivity is crucial.

The environmental impact of 3-Carbamoyl-5-fluorophenylboronic acid is also an important consideration. Recent studies have focused on developing greener synthetic methods to reduce waste generation and improve sustainability. Techniques such as microwave-assisted synthesis and solvent-free conditions have been explored to minimize environmental footprint while maintaining high yields and purity.

In conclusion, 3-Carbamoyl-5-fluorophenylboronic acid (CAS No. 871332-66-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in organic synthesis, medicinal chemistry, materials science, and coordination chemistry. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on these fields.